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Compound of Interest

Compound Name: HS79

Cat. No.: B1243084 Get Quote

Application Note: HS79
A Novel Inhibitor for Targeted Lipid Synthesis Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipid metabolism is a fundamental cellular process vital for energy storage, membrane

structure, and signaling pathways.[1][2][3] Dysregulation of lipid synthesis, particularly de novo

fatty acid synthesis, is implicated in numerous diseases, including metabolic disorders such as

obesity and non-alcoholic fatty liver disease (NAFLD), as well as in the progression of various

cancers.[4][5][6] A key enzyme in this pathway is Fatty Acid Synthase (FASN), which catalyzes

the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[4] Consequently, FASN has

emerged as a promising therapeutic target for drug development.[4][5][6] This application note

describes the use of HS79, a novel and potent small molecule inhibitor of FASN, in a robust

cell-based lipid synthesis assay.

Mechanism of Action: HS79

HS79 is a selective, reversible inhibitor of the ketoreductase domain of the FASN enzyme. By

binding to this domain, HS79 allosterically prevents the reduction of the growing fatty acid

chain, thereby halting the synthesis of palmitate and subsequent complex lipids. This targeted

inhibition of FASN activity leads to a decrease in intracellular lipid accumulation. The simplified

signaling pathway illustrating the role of FASN in lipid synthesis and the point of inhibition by

HS79 is depicted below.
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1. Cell Seeding
(e.g., 2 x 10^4 cells/well in a 96-well plate)

2. Cell Adherence
(Incubate for 24 hours)

3. Treatment with HS79
(Varying concentrations and a vehicle control)

4. Pre-incubation
(Incubate for 1 hour)

5. Radiolabeling
(Add [¹⁴C]-Acetic Acid to each well)

6. Incubation
(Incubate for 4 hours)

7. Cell Lysis and Lipid Extraction
(Wash with PBS, add extraction solvent)

8. Quantification
(Transfer supernatant to scintillation vials and count)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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